(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride
Overview
Description
(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride, more commonly known as (2R)-3-methyl-2-(methylamino)butanol (MMBA), is an organic compound that has been used in a variety of scientific research applications. MMBA is an effective chiral building block for the synthesis of complex molecules and has been used to study the effects of chirality on biological activity. It has also been studied for its potential applications in drug discovery, as it has been found to exhibit a variety of biochemical and physiological effects.
Scientific Research Applications
MMBA has been used in a variety of scientific research applications, primarily due to its chiral nature and its ability to form complex molecules. It has been used in the synthesis of a variety of chiral compounds, including drugs and other biologically active molecules. It has also been used as a chiral building block in the synthesis of complex molecules, such as peptides and proteins. In addition, it has been studied for its potential applications in drug discovery, as it has been found to exhibit a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MMBA is not yet fully understood. However, it is thought to interact with a variety of biological molecules, including enzymes, receptors, and transporters. It is thought to interact with these molecules by forming hydrogen bonds and van der Waals interactions, which can alter the structure and function of the molecules. This can lead to a variety of biochemical and physiological effects, depending on the molecule that is targeted.
Biochemical and Physiological Effects
MMBA has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This can lead to an increase in the levels of acetylcholine in the brain, which can affect a variety of cognitive functions, such as memory and learning. In addition, it has been found to have an analgesic effect, reducing pain sensitivity. It has also been found to have an anti-inflammatory effect, reducing inflammation and swelling.
Advantages and Limitations for Lab Experiments
The use of MMBA in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and its chiral nature makes it ideal for the synthesis of complex molecules. In addition, its biochemical and physiological effects make it a useful tool for studying the effects of chirality on biological activity. However, there are also some limitations. For example, its mechanism of action is not yet fully understood, and its effects can vary depending on the molecule that is targeted.
Future Directions
There are a variety of potential future directions for research on MMBA. For example, further research could be conducted to better understand its mechanism of action and the biochemical and physiological effects that it can have on different molecules. In addition, further research could be conducted to explore its potential applications in drug discovery, as well as its potential uses in other scientific research applications. Finally, further research could be conducted to explore the potential advantages and limitations of using MMBA in laboratory experiments.
Synthesis Methods
The synthesis of MMBA is a relatively simple process that involves the reaction of 2-methyl-2-propanol with methylamine. The reaction is conducted in an aqueous solution of hydrochloric acid and yields MMBA hydrochloride as the final product. The reaction is typically conducted in a two-phase system, with the aqueous hydrochloric acid solution acting as the solvent and the organic phase containing the reactants. The reaction proceeds in two steps, with the first step involving the formation of an intermediate, 2-methyl-2-propanol hydrochloride, which is then converted to MMBA hydrochloride in the second step. The reaction is typically conducted at a temperature of approximately 100°C and is complete within 2-3 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride involves the conversion of a starting material to an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include protection of the amine group, alkylation of the protected amine, deprotection of the amine, and salt formation with hydrochloric acid.", "Starting Materials": [ "3-methyl-2-butanone", "methylamine", "acetic anhydride", "sodium bicarbonate", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ { "Step 1": "Protection of the amine group", "Reactants": [ "methylamine", "acetic anhydride" ], "Conditions": "Room temperature", "Products": "N-acetylmethylamine" }, { "Step 2": "Alkylation of the protected amine", "Reactants": [ "N-acetylmethylamine", "3-methyl-2-butanone", "sodium bicarbonate" ], "Conditions": "Heating under reflux", "Products": "(2R)-3-methyl-2-(N-acetylmethylamino)butan-1-one" }, { "Step 3": "Deprotection of the amine", "Reactants": [ "(2R)-3-methyl-2-(N-acetylmethylamino)butan-1-one", "sodium bicarbonate", "water" ], "Conditions": "Heating under reflux", "Products": "(2R)-3-methyl-2-(methylamino)butan-1-one" }, { "Step 4": "Salt formation with hydrochloric acid", "Reactants": [ "(2R)-3-methyl-2-(methylamino)butan-1-one", "hydrochloric acid", "sodium chloride" ], "Conditions": "Room temperature", "Products": "(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride" } ] } | |
CAS RN |
2624108-36-5 |
Product Name |
(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride |
Molecular Formula |
C6H16ClNO |
Molecular Weight |
153.7 |
Purity |
95 |
Origin of Product |
United States |
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